Cas no 942936-75-6 (Phen-DC3)

Phen-dc3 is a G4 specific ligand, which can inhibit the helicases FancJ and Ding with ic50s of 65 ± 6 and 50 ± 10 nm, respectively

Phen-DC3 structure

Product Name:Phen-DC3

CAS No:942936-75-6

Molecular Formula:C₃₄H₂₆N₆O₂

Molecular Weight:550.609246730804

CID:4744825

Phen-DC3 Properties

Names and Identifiers

- Phen-DC3
- Phen-DC 3
- BDBM50376748
- PQ3
- InChIKey： CTOLNXAGCUTHBW-UHFFFAOYSA-P
- Inchi： 1S/C34H24N6O2/c1-39-19-25(17-23-7-3-5-9-29(23)39)35-33(41)27-15-13-21-11-12-22-14-16-28(38-32(22)31(21)37-27)34(42)36-26-18-24-8-4-6-10-30(24)40(2)20-26/h3-20H,1-2H3/p+2
- SMILES： O=C(C1=CC=C2C=CC3=CC=C(C(NC4=C[N+](C)=C5C=CC=CC5=C4)=O)N=C3C2=N1)NC1=C[N+](C)=C2C=CC=CC2=C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Heavy Atom Count: 42
Complexity: 902
XLogP3: 5.6
Topological Polar Surface Area: 91.7

Phen-DC3 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	SMB93675-1 mg	Phen-DC3	942936-75-6		1mg	$396.00

Phen-DC3 Synthesis

Synthetic Circuit 1

929895-49-8

333-27-7

942936-75-6

37181-39-8

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane

Reference

: An Improved Route for the Synthesis of Guanine Quadruplex Ligand Phen-DC3

Miron, Caitlin E.; Petitjean, Anne, Synlett, 2018, 29(10), 1362-1366

Synthetic Circuit 2

929895-49-8

333-27-7

942936-75-6

37181-39-8

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; rt → reflux; overnight, reflux

Reference

: Highly Efficient G-Quadruplex Recognition by Bisquinolinium Compounds

De Cian, Anne; DeLemos, Elsa; Mergny, Jean-Louis; Teulade-Fichou, Marie-Paule; Monchaud, David, Journal of the American Chemical Society, 2007, 129(7), 1856-1857

Phen-DC3 Raw materials

Phen-DC3 Preparation Products

Phen-DC3 Related Literature

1. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
2. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
3. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
4. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
5. Underpotential deposition and anodic stripping voltammetry at mesoporous microelectrodes

Pablo Lozano Sanchez,Joanne M. Elliott Analyst, 2005,130, 715-720
6. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
7. Dynamic structure of unentangled polymer chains in the vicinity of non-attractive nanoparticles†

Ying Li,Martin Kröger Soft Matter, 2014,10, 1723-1737
8. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
9. Rice husk-derived nano-SiO2 assembled on reduced graphene oxide distributed on conductive flexible polyaniline frameworks towards high-performance lithium-ion batteries

Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630
10. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106

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